Cas no 2228686-97-1 (1-(1-benzothiophen-3-yl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(1-benzothiophen-3-yl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2228686-97-1
• MF: C₁₃H₁₃F₂NS
• MW: 253.310828924179
• CID: 5877721
• PubChem ID: 165852067
• Update Time: 2025-06-27

1-(1-benzothiophen-3-yl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzothiophen-3-yl)-3,3-difluorocyclobutylmethanamine
• EN300-1949158
• 2228686-97-1
• [1-(1-benzothiophen-3-yl)-3,3-difluorocyclobutyl]methanamine

• Inchi： 1S/C13H13F2NS/c14-13(15)6-12(7-13,8-16)10-5-17-11-4-2-1-3-9(10)11/h1-5H,6-8,16H2
• InChI Key： DURLIGNDHGMVKJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1)C1(CN)CC(C1)(F)F

Computed Properties

• Exact Mass: 253.07367692g/mol
• Monoisotopic Mass: 253.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(1-benzothiophen-3-yl)-3,3-difluorocyclobutylmethanamine

1-(1-Benzothiophen-3-yl)-3,3-Difluorocyclobutylmethanamine (CAS No. 2228686-97-1)

The compound 1-(1-benzothiophen-3-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2228686-97-1) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of a benzothiophene moiety, a cyclobutane ring, and a methanamine group, which collectively contribute to its intriguing chemical properties and potential applications.

Benzothiophene, a heterocyclic aromatic compound, forms the core of this molecule and is known for its stability and ability to participate in various chemical reactions. The cyclobutane ring, substituted with two fluorine atoms at the 3-position, introduces strain into the structure, which can influence reactivity and bioavailability. The methanamine group adds a basic nitrogen atom, potentially enhancing the compound's ability to interact with biological systems.

Recent studies have highlighted the potential of 1-(1-benzothiophen-3-yl)-3,3-difluorocyclobutylmethanamine in drug discovery efforts. Its structure suggests possible interactions with G-protein coupled receptors (GPCRs), making it a candidate for treating conditions such as neurodegenerative diseases and inflammation. Researchers have also explored its role as a ligand in metalloenzyme inhibition, where the fluorinated cyclobutane ring may play a critical role in binding specificity.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzothiophene ring through sulfur insertion reactions and the subsequent installation of the cyclobutane moiety via ring-closing metathesis. The introduction of fluorine atoms at the 3-position of the cyclobutane ring is achieved through electrophilic substitution or nucleophilic aromatic substitution, depending on the specific reaction conditions.

From an analytical standpoint, 1-(1-benzothiophen-3-yl)-3,3-difluorocyclobutylmethanamine has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed its molecular formula (C₁₅H₉F₂N_S) and molecular weight (approximately 305 g/mol). Additionally, X-ray crystallography has provided insights into its three-dimensional structure, revealing a planar arrangement of the benzothiophene ring and a puckered cyclobutane ring due to ring strain.

In terms of physical properties, this compound exhibits a melting point of around 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile suggests potential challenges in formulation development for pharmaceutical applications but also highlights opportunities for optimization through structural modifications.

The chemical stability of 1-(1-benzothiophen-3-yl)-3,3-difluorocyclobutylmethanamine has been evaluated under various conditions, including thermal stress and exposure to light. These studies indicate that the compound is stable under normal storage conditions but may undergo degradation under harsh acidic or basic environments. Such information is crucial for determining its shelf life and handling requirements during manufacturing processes.

From an environmental perspective, preliminary toxicity studies suggest that this compound exhibits low acute toxicity in standard assays. However, further research is required to assess its long-term effects on ecosystems and human health. As regulatory frameworks continue to evolve, understanding the environmental impact of such compounds will be essential for their responsible use.

In conclusion, 1-(1-benzothiophen-3-yl)-3,3-difluorocyclobutylmethanamine represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and analytical techniques, positions it as a valuable tool for researchers in both academia and industry. As ongoing studies unravel its full potential, this compound is poised to make significant contributions to the development of novel therapeutic agents and advanced materials.